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Abstract

Erbium (Er), a lanthanide series element with atomic number 68, possesses a unique
combination of physical, chemical, and nuclear properties that have positioned it as a critical
material in a diverse range of high-technology applications. This guide provides an in-depth
overview of the fundamental characteristics of erbium and its isotopes, with a focus on data
relevant to research, scientific exploration, and the development of novel pharmaceuticals. The
information is presented to facilitate a comprehensive understanding of this versatile rare earth
element.

Core Properties of Erbium

Erbium is a silvery-white, malleable metal that is relatively stable in air.[1][2] Its trivalent ion,
Er3*, is notable for its characteristic pink color in salts and solutions.[1][3] The element was first
identified in 1843 by Carl Gustaf Mosander in Ytterby, Sweden, a town that lent its name to
several rare earth elements.[4][5]

Physical and Atomic Characteristics

The fundamental physical and atomic properties of erbium are summarized in the table below,
providing a quantitative basis for its application in various scientific and technological fields.
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Property Value References
Atomic Number 68 [2][6]
Atomic Weight 167.259 u [41[6]
Electron Configuration [Xe] 4f12 6s2 [21[7]
Common Oxidation State +3 [718]
Melting Point 1529 °C (1802 K) [71[8]
Boiling Point 2868 °C (3141 K) [1107]
Density 9.066 g/cm3 [1107]
Crystal Structure Hexagonal Close-Packed (hcp)  [1][9]

Chemical Reactivity

Erbium exhibits reactivity typical of the lanthanide series. It slowly tarnishes in moist air,
forming erbium(lll) oxide (Er203).[1][10] The metal reacts slowly with cold water and more
readily with hot water to produce erbium hydroxide (Er(OH)s) and hydrogen gas.[1] Erbium
dissolves in dilute acids, a characteristic reaction for electropositive metals.[7]

Isotopes of Erbium

Erbium possesses a range of stable and radioactive isotopes, each with distinct nuclear
properties. The naturally occurring isotopes are all stable. A comprehensive list of the most
significant erbium isotopes is provided below, detailing their natural abundance, half-lives, and
primary decay modes.

Stable Isotopes
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Isotope Natural Abundance (%)
1626y 0.139

164Ey 1.601

166Ey 33.503

167Fy 22.869

168y 26.978

170Ey 14.910

References for all stable isotope abundances:[1][7]

Key Radioisotopes

Isotope Half-Life Primary Decay Mode
y

160y 28.58 hours Electron Capture (EC)

165Ey 10.36 hours Electron Capture (EC)

169Ey 9.4 days Beta Decay (B)

171gr 7.516 hours Beta Decay (B™)

172y 49.3 hours Beta Decay (B~)

References for all radioisotope data:[1][11]

Experimental Methodologies

The determination of the fundamental properties of erbium and its isotopes relies on a suite of

sophisticated analytical techniques. While specific experimental protocols are often proprietary

or detailed in specialized literature, the general methodologies are well-established.

e Mass Spectrometry: Techniques such as Inductively Coupled Plasma Mass Spectrometry
(ICP-MS) and Thermal lonization Mass Spectrometry (TIMS) are pivotal for determining the

atomic weight and isotopic abundances of erbium with high precision.

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://en.wikipedia.org/wiki/Erbium
https://www.britannica.com/science/erbium
https://en.wikipedia.org/wiki/Erbium
https://www.chemeurope.com/en/encyclopedia/Isotopes_of_erbium.html
https://www.benchchem.com/product/b1201907?utm_src=pdf-body
https://www.benchchem.com/product/b1201907?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» X-ray Diffraction (XRD): The hexagonal close-packed crystal structure of erbium is
determined using X-ray diffraction analysis of a pure, crystalline sample.

o Calorimetry: The melting and boiling points, as well as other thermodynamic data, are
measured using various calorimetric techniques, which involve precise measurement of heat
flow into and out of a sample.

e Spectroscopy: The electron configuration is deduced from the analysis of atomic emission
and absorption spectra.

o Radiation Detection: The half-lives and decay modes of radioactive isotopes are
characterized using radiation detectors, such as Geiger-Midiller counters, scintillation
detectors, and semiconductor detectors, to measure the type and rate of emitted radiation
over time.

Visualizing Core Concepts
Electronic Configuration of Erbium

The arrangement of electrons in an atom dictates its chemical behavior. The following diagram
illustrates the electronic configuration of an erbium atom.

Xenon Core [Xe] Valence Shells

1s2 252 2p® 3s2 3p® 3d1° 4s2 4p® 4d1° 5s2 5p° 4f12 652

Click to download full resolution via product page

Erbium's electronic configuration, showing the Xenon core and valence electrons.

Decay Pathways of Key Erbium Radioisotopes

Understanding the decay characteristics of radioisotopes is crucial for applications in nuclear
medicine and as tracers. The diagram below depicts the primary decay modes for notable
radioactive erbium isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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